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Compound of Interest

Compound Name: Tetrakis(decyl)ammonium bromide

Cat. No.: B108522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Tetrakis(decyl)ammonium bromide (C₄₀H₈₄BrN), a quaternary ammonium compound. This

document details its physicochemical characteristics, presents methodologies for their

determination, and offers visual representations of experimental workflows.

Core Physical and Chemical Properties
Tetrakis(decyl)ammonium bromide is a cationic surfactant utilized as a phase transfer

catalyst and, in some contexts, for its antimicrobial properties.[1][2] It is effective in both

aqueous and organic solvents, facilitating the transfer of reactants between different phases in

organic synthesis.[1] Its applications extend to the synthesis of nanoparticles, where it acts as

a phase transfer agent for metal salts.[3][4]

Data Summary
The quantitative physical properties of Tetrakis(decyl)ammonium bromide are summarized in

the table below for quick reference.
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Property Value Source(s)

Molecular Formula C₄₀H₈₄BrN [1][5]

Molecular Weight 659.0 g/mol [5][6]

Melting Point 86 - 90 °C [1][7][8]

Appearance
White to light brown/beige

powder
[1][8]

Solubility Soluble in ethanol (0.1 g/mL) [7][9]

Purity ≥ 99% (Assay by titration) [1][10]

CAS Number 14937-42-9 [1][6]

Note: A specific Critical Micelle Concentration (CMC) for Tetrakis(decyl)ammonium bromide
is not readily available in public literature. However, detailed experimental protocols for its

determination are provided in the following section.

Experimental Protocols
Precise characterization of Tetrakis(decyl)ammonium bromide requires standardized

experimental protocols. The methodologies for determining key physical properties, particularly

the Critical Micelle Concentration (CMC), are detailed below.

Determination of Critical Micelle Concentration (CMC)
The CMC is a fundamental characteristic of a surfactant, representing the concentration at

which surfactant molecules begin to self-assemble into micelles.[11] For ionic surfactants like

Tetrakis(decyl)ammonium bromide, conductivity and surface tension measurements are two

of the most common and reliable methods for determining the CMC.

1. Surface Tension Method

This method is based on the principle that as the concentration of a surfactant increases, it

populates the air-water interface, thereby reducing the surface tension of the solution. Once the

interface is saturated, surfactant monomers begin to form micelles in the bulk solution, and the
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surface tension remains relatively constant with further increases in concentration.[11] The

CMC is identified as the concentration at which this change occurs.

Apparatus: Tensiometer (using methods like the Wilhelmy plate or Du Noüy ring), precision

balance, volumetric flasks, magnetic stirrer.

Procedure:

Prepare a stock solution of Tetrakis(decyl)ammonium bromide in deionized water of a

known high concentration.

Create a series of dilutions from the stock solution to cover a wide concentration range,

ensuring the predicted CMC value is bracketed.[11]

Measure the surface tension of each solution using a tensiometer, ensuring temperature is

kept constant.

Plot the measured surface tension (γ) against the logarithm of the surfactant concentration

(log C).[11]

The resulting graph will show two linear regions: one where surface tension decreases

with increasing concentration and a plateau region where it is relatively constant.

The CMC is determined from the intersection point of the two extrapolated linear portions

of the curve.[11]

2. Conductivity Method

This method is highly suitable for ionic surfactants. The principle relies on the change in the

molar conductivity of the solution as micelles are formed. Below the CMC, the conductivity

increases linearly with concentration as more charge-carrying monomers are added. Above the

CMC, the rate of conductivity increase slows down because the newly formed micelles are less

mobile and are less efficient charge carriers than the individual ions.

Apparatus: Conductometer, conductivity cell, constant temperature water bath, magnetic

stirrer, volumetric flasks.
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Procedure:

Prepare a series of aqueous solutions of Tetrakis(decyl)ammonium bromide with

varying concentrations.

Calibrate the conductometer with standard solutions.

Immerse the conductivity cell in each solution, ensuring the temperature is maintained at a

constant value (e.g., 25°C) using a water bath.

Record the specific conductivity for each concentration.

Plot the specific conductivity (κ) versus the surfactant concentration.

The plot will exhibit a distinct break or change in slope. The concentration at this inflection

point corresponds to the CMC.[11] This point can be determined by finding the intersection

of the two linear segments of the graph.

Visualizations
Experimental Workflow for CMC Determination
The following diagram illustrates the logical workflow for determining the Critical Micelle

Concentration (CMC) of Tetrakis(decyl)ammonium bromide using the surface tension

method.
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Caption: Workflow for CMC determination via the surface tension method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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